Cas no 1421515-12-9 (1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine)

• Product Name: 1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine
• CAS No: 1421515-12-9
• MF: C₁₇H₁₆ClN₃O₂
• MW: 329.780842781067
• CID: 5364978
• Update Time: 2025-05-24

1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(2-chlorophenyl)piperazin-1-yl]-(4H-furo[3,2-b]pyrrol-5-yl)methanone
• 1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine

• Inchi： 1S/C17H16ClN3O2/c18-12-3-1-2-4-15(12)20-6-8-21(9-7-20)17(22)14-11-16-13(19-14)5-10-23-16/h1-5,10-11,19H,6-9H2
• InChI Key： BCWTVYZVTGHESY-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2Cl)CC1)(C1NC2C=COC=2C=1)=O

Additional information on 1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine

Chemical Profile of 1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine (CAS No. 1421515-12-9)

1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine, identified by its CAS number 1421515-12-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fusion of aromatic and heterocyclic structures, featuring a piperazine core linked to a furo[3,2-b]pyrrole moiety, further functionalized with a 2-chlorophenyl group. The unique arrangement of these structural components imparts distinct chemical and pharmacological properties, making it a promising candidate for various research applications.

The furo[3,2-b]pyrrole scaffold is particularly noteworthy due to its presence in numerous bioactive natural products and pharmacologically relevant compounds. This bicyclic system contributes to the molecule's potential interactome, enabling interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the role of furoheterocycles in drug discovery, emphasizing their versatility in modulating biological pathways. The incorporation of the piperazine ring enhances the compound's solubility and bioavailability, which are critical factors in medicinal chemistry.

In terms of synthetic chemistry, the preparation of 1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine involves multi-step organic transformations that require precise control over reaction conditions. The 4H-furo[3,2-b]pyrrole-5-carbonyl part necessitates careful selection of reagents to ensure regioselectivity and yield optimization. Advances in catalytic methods have enabled more efficient synthesis routes, reducing the environmental impact while maintaining high purity standards. These synthetic strategies align with the broader trends in green chemistry, emphasizing sustainability in pharmaceutical manufacturing.

The pharmacological potential of this compound has been explored in several preclinical studies. The chlorophenyl substituent is known to influence electronic properties and binding affinity, making it valuable for designing molecules with tailored biological activity. Preliminary investigations suggest that derivatives of this structure may exhibit properties relevant to central nervous system (CNS) disorders, including modulation of neurotransmitter pathways. The furo[3,2-b]pyrrole moiety has also been implicated in anti-inflammatory and anticancer activities, further broadening the therapeutic scope.

One of the most compelling aspects of 1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying functional groups or introducing variations into the core structure, researchers can gain insights into how different chemical features contribute to biological effects. Such studies are fundamental to drug development pipelines, allowing for the identification of lead compounds with optimized pharmacokinetic profiles.

The integration of computational chemistry has accelerated the exploration of this compound's properties. Molecular modeling techniques predict binding interactions with target proteins, providing a rational basis for designing next-generation analogs. These virtual screening approaches complement experimental efforts by prioritizing compounds most likely to succeed in biological assays. The synergy between experimental and computational methods has become indispensable in modern drug discovery.

Emerging research also highlights the importance of understanding metabolic stability and potential drug-drug interactions associated with this molecule. The presence of multiple functional groups necessitates thorough characterization using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Such analyses are crucial for assessing degradation pathways and identifying metabolites that could influence therapeutic efficacy or safety.

The role of 1-(2-chlorophenyl)-4-{4H-furo[3,2-b]pyrrole-5-carbonyl}piperazine extends beyond academic research; it serves as a building block for industrial applications as well. Pharmaceutical companies often leverage such intermediates to develop novel therapeutics targeting unmet medical needs. The compound's unique structural features make it adaptable for use in diverse therapeutic areas, including neurology and oncology.

Future directions in studying this compound may involve exploring its role in disease models or developing novel synthetic methodologies that improve accessibility. Collaborative efforts between academia and industry are likely to drive innovation in this space, ensuring that promising candidates like this one transition efficiently from bench to market.